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Compound of Interest

3-Amino-5-methylpyridine-2-
Compound Name:
carbonitrile

Cat. No.: B581170

An In-Depth Technical Guide to 3-Amino-5-methylpyridine-2-carbonitrile for Researchers
and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Amino-5-methylpyridine-2-
carbonitrile, a key heterocyclic building block. Designed for researchers, medicinal chemists,
and process development scientists, this document synthesizes its core physical and chemical
properties, spectral characterization, synthesis protocols, and critical safety information. The
insights herein are grounded in established experimental data to facilitate its effective
application in research and development, particularly within the pharmaceutical industry.

Molecular Identity and Structural Elucidation

3-Amino-5-methylpyridine-2-carbonitrile is a substituted pyridine derivative. Its structure
incorporates three key functional groups—an amino group (-NHz), a methyl group (-CHs), and
a nitrile group (-C=N)—attached to a central pyridine ring. This unique arrangement of electron-
donating (amino, methyl) and electron-withdrawing (nitrile, pyridine nitrogen) groups dictates its
chemical reactivity and utility as a versatile synthetic intermediate.

Key Identifiers:

e Chemical Name: 3-Amino-5-methylpyridine-2-carbonitrile
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e CAS Number: 1001635-30-8[1][2][3][4][5]
e Molecular Formula: C7H7Ns[3]

¢ Molecular Weight: 133.15 g/mol [3]

Reactants & Catalyst

3-Amino-5-methylpyridine-2-carbonitrile | (Starting Material) Versatile Reactant Multi-step Synthesis | Further functionalization and coupling reactions Orally Bioavailable CCR9 Antagonists | (Potential IBD Therapeutic)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-5-methylpyridine-2-carbonitrile | 1001635-30-8 [chemicalbook.com]

2. 1001635-30-8 | 3-Amino-5-methyl-2-pyridinecarbonitrile, 99% [aspirasci.com]

3. 3-AMINO-5-METHYLPYRIDINE-2-CARBONITRILE | 1001635-30-8 | INDOFINE Chemical
Company [indofinechemical.com]

4. arctomsci.com [arctomsci.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.arctomsci.com/BD-A889165-1
https://frontierspecialtychemicals.com/product/3-amino-5-methylpyridine-2-carbonitrile/
https://indofinechemical.com/details.aspx?Sku=08-4147
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.benchchem.com/product/b581170?utm_src=pdf-body-img
https://www.benchchem.com/product/b581170?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32527632.htm
http://aspirasci.com/3-amino-5-methyl-2-pyridinecarbonitrile-99
https://indofinechemical.com/details.aspx?Sku=08-4147
https://indofinechemical.com/details.aspx?Sku=08-4147
https://www.arctomsci.com/BD-A889165-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5. 3-Amino-5-methylpyridine-2-carbonitrile | [frontierspecialtychemicals.com]
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methylpyridine-2-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581170#physical-and-chemical-properties-of-3-
amino-5-methylpyridine-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://frontierspecialtychemicals.com/product/3-amino-5-methylpyridine-2-carbonitrile/
https://www.benchchem.com/product/b581170#physical-and-chemical-properties-of-3-amino-5-methylpyridine-2-carbonitrile
https://www.benchchem.com/product/b581170#physical-and-chemical-properties-of-3-amino-5-methylpyridine-2-carbonitrile
https://www.benchchem.com/product/b581170#physical-and-chemical-properties-of-3-amino-5-methylpyridine-2-carbonitrile
https://www.benchchem.com/product/b581170#physical-and-chemical-properties-of-3-amino-5-methylpyridine-2-carbonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b581170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

